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Compound of Interest

Compound Name: 1-Chloro-1-methylcyclohexane

Cat. No.: B1295254 Get Quote

Ensuring the safe and compliant disposal of chemical waste is paramount for laboratory safety

and environmental protection. This guide provides detailed procedures for the proper disposal

of 1-Chloro-1-methylcyclohexane, a halogenated organic compound. Adherence to these

protocols is essential for researchers, scientists, and drug development professionals to

minimize risks and maintain a safe working environment.

Immediate Safety and Disposal Protocols
1-Chloro-1-methylcyclohexane must be treated as a hazardous waste stream. The primary

disposal method involves controlled incineration at a licensed chemical destruction facility,

which may include flue gas scrubbing to neutralize hazardous combustion byproducts.[1]

Under no circumstances should this chemical be discharged into sewer systems or allowed to

contaminate waterways, soil, or food supplies.[1]

Key Handling and Storage Precautions:

Ventilation: Always handle 1-Chloro-1-methylcyclohexane in a well-ventilated area, such

as a chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-

impermeable gloves, tightly fitting safety goggles, and a lab coat.[1][2]

Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-

sparking tools and explosion-proof equipment due to its flammability.[1][2]
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Storage: Store in a tightly closed, suitable container in a cool, dry, and well-ventilated

location, segregated from incompatible materials like strong oxidizing agents.[3]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for 1-Chloro-1-methylcyclohexane,

which is essential for its safe handling and disposal.

Property Value Source

CAS Number 931-78-2 [1]

Molecular Formula C₇H₁₃Cl [4]

Molecular Weight 132.63 g/mol [4]

Flash Point 38.4°C [1]

Classification Halogenated Organic Waste [5][6]

Experimental Protocols: Step-by-Step Disposal
Procedure
This section outlines the standard operating procedure for the collection and disposal of 1-
Chloro-1-methylcyclohexane waste.

Protocol 1: Waste Segregation and Collection
Objective: To safely collect and segregate 1-Chloro-1-methylcyclohexane waste to prevent

hazardous reactions and ensure proper disposal.

Methodology:

Classification: Identify 1-Chloro-1-methylcyclohexane as a halogenated organic waste.[5]

[7]

Container Selection: Obtain a designated, properly labeled hazardous waste container for

halogenated solvents. These containers are often color-coded (e.g., green) and should be

made of a compatible material like polyethylene.[3][5]
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Segregation:

Do NOT mix halogenated waste with non-halogenated organic waste, aqueous waste

(acids, bases), or acutely toxic "P-listed" wastes.[5][6]

Keep the halogenated waste stream separate from heavy metals, pesticides, and

cyanides.[6]

Collection:

Carefully transfer the waste into the designated container within a fume hood.[6]

Do not fill the container beyond 90% capacity to allow for expansion.[8]

Keep the container tightly closed at all times, except when adding waste.[6]

Labeling:

Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is added.

[6]

Clearly write the full chemical name, "1-Chloro-1-methylcyclohexane," and estimate the

volume or mass on the tag.[5]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory, ensuring it is in secondary containment.[6]

Protocol 2: Spill Management and Cleanup
Objective: To safely contain and clean up a small spill of 1-Chloro-1-methylcyclohexane.

Methodology:

Evacuate and Ventilate: Ensure the spill area is clear of personnel and increase ventilation.

Remove all sources of ignition.[1]

Don PPE: Wear appropriate PPE, including double nitrile gloves, chemical splash goggles,

and a lab coat.[3]
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Containment: Prevent further spread of the spill. Do not let the chemical enter drains.[1][2]

Absorption: For small spills, cover the liquid with an inert, non-combustible absorbent

material such as sand, earth, or vermiculite.[3][9]

Collection: Using spark-proof tools, carefully collect the absorbent material and place it into a

suitable, sealable container for disposal.[2]

Disposal: Label the container as "Debris contaminated with 1-Chloro-1-
methylcyclohexane" and manage it as hazardous waste according to Protocol 1. Request

disposal through your institution's environmental health and safety department.[6]

Protocol 3: Empty Container Disposal
Objective: To properly dispose of an empty container that held 1-Chloro-1-
methylcyclohexane.

Methodology:

Rinsing: Triple-rinse the empty container with a suitable solvent capable of removing the

chemical residue.[1][10]

Rinsate Collection: Collect the rinsate from all three rinses as halogenated hazardous waste

and add it to your designated waste container.[10]

Container Preparation: After triple-rinsing, deface or remove the original chemical label.[10]

The container should be punctured or otherwise rendered unusable for other purposes.[1]

Final Disposal: The rinsed and prepared container can now be disposed of in a sanitary

landfill or offered for recycling or reconditioning, in accordance with institutional and local

regulations.[1]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-Chloro-1-
methylcyclohexane, from identification to final removal.
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Caption: Disposal workflow for 1-Chloro-1-methylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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